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Compound Name: 4,4'-Oxydiphthalic anhydride

Cat. No.: B157706 Get Quote

Introduction

Polyimides derived from 4,4'-oxydiphthalic anhydride (ODPA) are a significant class of high-

performance polymers renowned for their exceptional thermal stability, chemical resistance,

and excellent mechanical properties. These characteristics make them ideal for demanding

applications in the aerospace, electronics, and automotive industries. To ensure material quality

and predict their performance under various thermal conditions, it is crucial to accurately

characterize their thermal properties. This application note provides detailed protocols for the

characterization of ODPA-based polyimides using Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC), two fundamental thermal analysis techniques.

TGA measures the change in mass of a material as a function of temperature or time, providing

valuable information about its thermal stability and decomposition behavior. DSC, on the other

hand, measures the heat flow into or out of a sample as it is heated or cooled, allowing for the

determination of key thermal transitions such as the glass transition temperature (Tg), melting

point (Tm), and crystallization temperature (Tc).

This document is intended for researchers, scientists, and professionals in drug development

and materials science who are involved in the synthesis, processing, and application of ODPA-

based polyimides.
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The thermal properties of various ODPA-based polyimides are summarized in the tables below.

These values are compiled from the scientific literature and are intended to serve as a

reference. The specific thermal behavior of a polyimide can be influenced by factors such as

the diamine monomer used, the method of polymerization, and the final imidization process.

Table 1: TGA Data for ODPA-Based Polyimides

Diamine
5% Weight Loss
Temp. (TGA, °C) in
N₂

10% Weight Loss
Temp. (TGA, °C) in
N₂

Char Yield at 800°C
in N₂ (%)

2,2'-dimethyl-4,4'-

diaminobiphenyl

(DMB)

503[1] - >50

4,4'-oxydianiline

(ODA)
>500 - -

3,4′-oxydiphthalic

anhydride (a-ODPA)

and symmetric

anhydride: 4,4′-

oxydiphthalicanhydrid

e (s-ODPA), 9,9′-

bis(4-

aminophenyl)fluorene

(BAFL) and 2,2-bis[4-

(4-

aminophenoxy)phenyl

]propane (BAPP)

500-530 - >50

4,4′-((3′,5′-

bis(trifluoromethyl)-

[1,1′-biphenyl]-3,5-

diyl)bis(oxy))dianiline

(HFBODA)

495–533[2] 518–564[2] >50[2]

Note: The specific values can vary depending on the experimental conditions.
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Table 2: DSC Data for ODPA-Based Polyimides

Diamine Glass Transition Temp. (Tg, °C)

2,2'-dimethyl-4,4'-diaminobiphenyl (DMB) 298[1]

4,4'-oxydianiline (ODA) 260-275

1,3-Bis-2-cyano-3-(3-

aminophenoxy)phenoxybenzene (diamine 2CN)

and 1,3-Bis(3-aminophenoxy)benzene (diamine

0CN)

>150

4,4′-((3′,5′-bis(trifluoromethyl)-[1,1′-

biphenyl]-3,5-diyl)bis(oxy))dianiline (HFBODA)
240[2]

Note: The glass transition of some rigid polyimides can be difficult to detect by DSC.

Experimental Protocols
The following protocols are based on ASTM standard test methods and common practices in

thermal analysis of polymers.

Thermogravimetric Analysis (TGA) Protocol
This protocol is based on ASTM E1131: Standard Test Method for Compositional Analysis by

Thermogravimetry.[3][4][5][6][7]

1. Instrument and Sample Preparation:

Instrument: A calibrated thermogravimetric analyzer.

Sample: 5-10 mg of the ODPA-based polyimide film or powder. Ensure the sample is

representative of the bulk material.

Sample Pans: Platinum or ceramic pans are recommended for high-temperature analysis.

2. TGA Method Parameters:
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Purge Gas: High-purity nitrogen at a flow rate of 20-50 mL/min to provide an inert

atmosphere.

Temperature Program:

Equilibrate at 30°C.

Ramp from 30°C to 800°C at a heating rate of 10°C/min.

Data Collection: Record the sample weight as a function of temperature.

3. Data Analysis:

Determine the onset temperature of decomposition, which is the temperature at which

significant weight loss begins.

Determine the temperatures at which 5% and 10% weight loss occur (T₅% and T₁₀%).

Calculate the char yield, which is the percentage of residual mass at the final temperature

(e.g., 800°C).

The derivative of the weight loss curve (DTG curve) can be used to identify the temperatures

of maximum rates of decomposition.

Differential Scanning Calorimetry (DSC) Protocol
This protocol is based on ASTM D3418: Standard Test Method for Transition Temperatures and

Enthalpies of Fusion and Crystallization of Polymers by Differential Scanning Calorimetry.[8][9]

[10][11][12]

1. Instrument and Sample Preparation:

Instrument: A calibrated differential scanning calorimeter.

Sample: 5-10 mg of the ODPA-based polyimide film or powder. The sample should be sealed

in an aluminum DSC pan.

Reference: An empty, sealed aluminum pan.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://store.astm.org/d3418-21.html
https://store.astm.org/d3418-99.html
https://atslab.com/standard/american-society-for-testing-and-materials/astm-d3418/
https://www.testinglab.com/astm-d3418-transition-temperatures-of-polymers-by-dsc-validation-method-development-test
https://www.intertek.com/polymers-plastics/testlopedia/differential-scanning-calorimeter/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. DSC Method Parameters:

Purge Gas: High-purity nitrogen at a flow rate of 50 mL/min.

Temperature Program (Heat-Cool-Heat Cycle):

First Heat: Equilibrate at a temperature below the expected Tg (e.g., 50°C). Ramp from

50°C to a temperature above the expected Tg (e.g., 350°C) at a heating rate of 20°C/min.

This step is to erase the thermal history of the sample.

Cool: Cool the sample from 350°C to 50°C at a controlled rate (e.g., 20°C/min).

Second Heat: Ramp from 50°C to 350°C at a heating rate of 20°C/min. The data from the

second heating scan is typically used for analysis.

Data Collection: Record the heat flow as a function of temperature.

3. Data Analysis:

Determine the glass transition temperature (Tg) from the second heating scan. The Tg is

typically taken as the midpoint of the step change in the heat flow curve.
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Sample Preparation

TGA Instrument Setup & Analysis

Data Analysis

Start

Weigh 5-10 mg of
ODPA-polyimide sample

Place sample in
TGA pan (Pt or Ceramic)

Place pan in TGA instrument

Purge with N2 (20-50 mL/min)

Heat from 30°C to 800°C
at 10°C/min

Record Weight vs. Temperature

Determine T_onset, T_5%, T_10%,
and Char Yield

end

End

Click to download full resolution via product page

Caption: Experimental workflow for TGA analysis of ODPA-based polyimides.
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Sample Preparation

DSC Instrument Setup & Analysis

Data Analysis

Start

Weigh 5-10 mg of
ODPA-polyimide sample

Seal sample in
Aluminum DSC pan

Place sample and reference
pans in DSC instrument

Purge with N2 (50 mL/min)

Heat-Cool-Heat Cycle
(e.g., 50-350°C at 20°C/min)

Record Heat Flow vs. Temperature

Determine Glass Transition
Temperature (Tg) from

2nd heating scan

end

End
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Caption: Experimental workflow for DSC analysis of ODPA-based polyimides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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